Cas no 1806798-16-2 (4-Amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 4-Amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1806798-16-2
• MF: C₉H₈ClF₂N₃
• MW: 231.629727363586
• CID: 4857371
• Update Time: 2025-07-22

4-Amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H8ClF2N3/c10-3-5-4-15-6(1-2-13)7(8(5)14)9(11)12/h4,9H,1,3H2,(H2,14,15)
• InChI Key： MHGKAVTXXMYMHD-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(CC#N)C(C(F)F)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7

Additional information on 4-Amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile

Introduction to 4-Amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1806798-16-2)

4-Amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1806798-16-2, is a pyridine derivative featuring a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including an amino group, a chloromethyl moiety, and a difluoromethyl substituent, endows this compound with distinct chemical properties that are highly relevant to modern drug discovery efforts.

The structural framework of 4-amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile consists of a pyridine core substituted with an amino group at the 4-position, a chloromethyl group at the 5-position, and a difluoromethyl group at the 3-position. Additionally, the 2-position of the pyridine ring is occupied by an acetonitrile group. This particular arrangement of functional groups not only contributes to the compound's reactivity but also influences its interactions with biological targets. The combination of these features makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridines are ubiquitous scaffolds in many pharmaceuticals, and modifications to their core structure can lead to compounds with enhanced potency, selectivity, and pharmacokinetic profiles. The specific substitution pattern in 4-amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile positions it as a key intermediate for the development of novel therapeutic agents. For instance, the amino group can be further functionalized to introduce additional pharmacophores, while the chloromethyl and difluoromethyl groups provide handles for diversification through nucleophilic addition and other synthetic transformations.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in numerous cellular processes, and dysregulation of their activity is implicated in various diseases, particularly cancer. By leveraging the structural features of 4-amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile, researchers can design molecules that specifically target kinases by binding to their active sites or allosteric regions. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it an attractive feature for kinase inhibitor development.

Furthermore, the chloromethyl group provides a versatile site for further derivatization. Chloromethylation reactions are well-established in organic synthesis and can be used to introduce various functional groups into a molecule. This flexibility allows chemists to explore different structural motifs and optimize properties such as solubility, bioavailability, and target engagement. Recent studies have demonstrated that pyridine derivatives bearing chloromethyl groups can be effectively incorporated into libraries of compounds for high-throughput screening (HTS), enabling rapid identification of lead candidates for drug development.

The acetonitrile group at the 2-position of the pyridine ring also contributes to the compound's overall properties. Acetonitrile is a common solvent in pharmaceutical synthesis due to its ability to dissolve a wide range of organic compounds and its low reactivity under typical reaction conditions. Additionally, acetonitrile-derived fragments are frequently found in approved drugs, suggesting that incorporating this moiety into new molecules may improve their pharmacokinetic profiles. The presence of this group in 4-amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile could thus enhance its suitability for further development.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening and molecular modeling in identifying promising drug candidates. By using sophisticated algorithms to predict how different compounds interact with biological targets, researchers can prioritize molecules like 4-amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile for experimental validation. These computational approaches have accelerated drug discovery pipelines significantly and have enabled more targeted investigations into the biological activity of novel compounds.

In conclusion,4-amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1806798-16-2) represents a valuable building block for pharmaceutical research due to its unique structural features and potential applications in drug development. Its combination of reactive functional groups positions it as a versatile intermediate for synthesizing bioactive molecules with therapeutic relevance. As our understanding of disease mechanisms continues to evolve and new synthetic methodologies emerge,4-amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetonitrile is likely to play an increasingly important role in the discovery and development of novel treatments.